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Introduction
N-Nitrosomethylethylamine (NMEA), a member of the N-nitrosamine class of compounds, is

a subject of significant interest in the fields of chemical research, toxicology, and

pharmaceutical drug development.[1][2][3] Classified as a probable human carcinogen, its

presence as a potential impurity in pharmaceuticals and as a disinfection byproduct in water

sources necessitates a thorough understanding of its chemical properties, structure, and

reactivity.[2][4][5] This technical guide provides an in-depth overview of NMEA, consolidating

key data, experimental methodologies, and structural information to support ongoing research

and development efforts.

Chemical Structure and Identification
N-Nitrosomethylethylamine is a simple aliphatic nitrosamine featuring a nitroso group bonded

to a nitrogen atom that is also bonded to a methyl and an ethyl group.[1][6][7]

Table 1: Chemical Identifiers for N-Nitrosomethylethylamine
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Identifier Value

IUPAC Name N-ethyl-N-methylnitrous amide[1][8]

CAS Number 10595-95-6[3][9]

Molecular Formula C₃H₈N₂O[1][9]

SMILES CCN(C)N=O[1][8]

InChI Key RTDCJKARQCRONF-UHFFFAOYSA-N[1][6]

Synonyms
NEMA, N-Methyl-N-nitrosoethanamine,

Ethylmethylnitrosamine[6][9][10]

Physicochemical Properties
NMEA is a pale yellow, oily liquid at room temperature.[2][9] Its key physical and chemical

properties are summarized in the table below.

Table 2: Physicochemical Properties of N-Nitrosomethylethylamine

Property Value Source

Molecular Weight 88.11 g/mol [1][9]

Boiling Point 163-170 °C [9][11]

Flash Point 76-77 °C [9][11]

Density/Specific Gravity 0.945 - 0.98 g/cm³ [9][11]

Solubility

Soluble in water (30%),

organic solvents, and lipids.

Slightly soluble in Chloroform,

Ethyl Acetate, and Methanol.

[3][8]

Appearance Pale yellow oil/liquid [2][9]

λmax 229 nm [3][12]
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Experimental Protocols
Synthesis
The primary synthesis of N-Nitrosomethylethylamine involves the nitrosation of

methylethylamine.[8]

Reaction Scheme:

Methylethylamine + Sodium Nitrite --(Acidic Conditions)--> N-Nitrosomethylethylamine

General Protocol:

Dissolve methylethylamine in an aqueous solution.

Maintain the solution at a low temperature (e.g., 0-5 °C).

Gradually add a solution of sodium nitrite while maintaining acidic pH with an acid such as

hydrochloric acid.[8]

Control the pH and temperature throughout the addition.

Allow the reaction to proceed for a specified duration.

Isolate the N-Nitrosomethylethylamine product through extraction with an organic solvent

(e.g., dichloromethane).[13]

Purify the product using techniques such as distillation or chromatography.

A notable alternative synthesis involves the use of tert-butyl nitrite (TBN) under solvent-free

conditions, which offers a broad substrate scope and avoids the use of strong acids.[14]

Analytical Methods
The detection and quantification of N-Nitrosomethylethylamine are critical for safety and

regulatory compliance. Gas chromatography (GC) coupled with a Thermal Energy Analyzer

(TEA) or a Mass Spectrometer (MS) are the most common and sensitive techniques.[15][16]

Table 3: GC-TEA and GC-MS/MS Analytical Parameters for N-Nitrosomethylethylamine
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Parameter GC-TEA GC-MS/MS

Column
20 m x 0.53 mm, 1.0-μm DB-

PSWAX

DB-WAX UI, 0.25 μm, 0.25

mm i.d. x 30 m

Injector Temperature 150 °C (Splitless) Not Specified

Oven Program

40 °C (1 min), then 15 °C/min

to 150 °C, then 10 °C/min to

190 °C (1 min)

Not Specified

Carrier Gas Helium Helium

Detection
Thermal Energy Analyzer

(TEA)

Tandem Mass Spectrometry

(MS/MS) in Multiple Reaction

Monitoring (MRM) mode

Sample Preparation

Elution from ThermoSorb-N

cartridges with

dichloromethane/methanol

Extraction with

dichloromethane from a

basified aqueous solution

Sample Preparation for Analysis: For solid samples like pharmaceuticals, the active

pharmaceutical ingredient (API) or drug product is typically dissolved or suspended in an

aqueous solution (e.g., 1M NaOH), followed by liquid-liquid extraction with dichloromethane.[6]

The organic extract is then concentrated and analyzed. For air samples, collection on solid

sorbent tubes like ThermoSorb/N is common, followed by solvent elution.[17]

Reactivity and Decomposition
N-Nitrosomethylethylamine, like other N-nitrosamines, can undergo decomposition through

various mechanisms, including photolysis and thermal degradation.[18][19] When heated to

decomposition, it emits toxic fumes of nitrogen oxides.[4][20]
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Logical Flow of NMEA Decomposition
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Caption: Logical workflow of N-Nitrosomethylethylamine decomposition pathways.

Metabolic Activation and Carcinogenicity
The carcinogenicity of N-Nitrosomethylethylamine is attributed to its metabolic activation by

cytochrome P450 enzymes in the liver.[5][18][21] This process involves the hydroxylation of the

α-carbon of either the methyl or ethyl group, leading to the formation of unstable intermediates

that can ultimately alkylate DNA, a critical step in the initiation of cancer.[1][8][18]
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Metabolic Activation Pathway of N-Nitrosomethylethylamine
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Caption: Metabolic activation of N-Nitrosomethylethylamine leading to DNA alkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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